Cas no 15497-48-0 (1H-Benzotriazole-1-methanamine,N,N-diphenyl-)

• Product Name: 1H-Benzotriazole-1-methanamine,N,N-diphenyl-
• CAS No: 15497-48-0
• MF: C₁₉H₁₆N₄
• MW: 300.3571434021
• CID: 220596
• PubChem ID: 283438
• Update Time: 2025-04-19

1H-Benzotriazole-1-methanamine,N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-1-methanamine,N,N-diphenyl-
• N-(benzotriazol-1-ylmethyl)-N-phenylaniline
• AC1L5YMU
• AC1Q4XHY
• Ambcb5114118
• AR-1J7140
• benzotriazol-1-ylmethyl-diphenyl-amine
• CBDivE_009847
• n-(1h-benzotriazol-1-ylmethyl)-n-phenylaniline
• NSC138163
• SureCN7933277
• N-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)-N-phenylaniline
• starbld0020174
• (1H-1,2,3-Benzotriazol-1-ylmethyl)diphenylamine
• 15497-48-0
• NSC-138163
• SCHEMBL7933277
• DTXSID70300660
• N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-phenylaniline

• Inchi： 1S/C19H16N4/c1-3-9-16(10-4-1)22(17-11-5-2-6-12-17)15-23-19-14-8-7-13-18(19)20-21-23/h1-14H,15H2
• InChI Key： JHTBDSXEVYRGNP-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC=CC=1)CN1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 300.13768
• Monoisotopic Mass: 300.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 34Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 498.8°C at 760 mmHg
• Flash Point: 255.5°C
• Refractive Index: 1.656
• PSA: 33.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines